Cas no 53056-86-3 (3-(ethylsulfanyl)propan-1-amine)

• Product Name: 3-(ethylsulfanyl)propan-1-amine
• CAS No: 53056-86-3
• MF: C₅H₁₃NS
• MW: 119.22842001915
• MDL: MFCD11136021
• CID: 1580560
• PubChem ID: 21485330
• Update Time: 2025-11-01

3-(ethylsulfanyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine, 3-(ethylthio)-
• 3-ethylsulfanylpropan-1-amine
• SCHEMBL4077759
• YUANZDIYFLGXAB-UHFFFAOYSA-N
• 3-aminopropyl-ethyl sulfide
• DTXSID80614609
• EN300-201347
• 53056-86-3
• G47168
• 3-(ethylthio)propan-1-amine
• 3-ethylthiopropylamine
• 3-(ETHYLSULFANYL)PROPAN-1-AMINE
• AKOS000220523
• 3-(ethylsulfanyl)propan-1-amine

• MDL： MFCD11136021
• Inchi： 1S/C5H13NS/c1-2-7-5-3-4-6/h2-6H2,1H3
• InChI Key： YUANZDIYFLGXAB-UHFFFAOYSA-N
• SMILES： S(CC)CCCN

Computed Properties

• Exact Mass: 119.07699
• Monoisotopic Mass: 119.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 4
• Complexity: 31.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 51.3Ų

Experimental Properties

• PSA: 26.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Dialkylthioethers

Additional information on 3-(ethylsulfanyl)propan-1-amine

3-(ethylsulfanyl)propan-1-amine: A Comprehensive Overview

3-(ethylsulfanyl)propan-1-amine, also known by its CAS number 53056-86-3, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes an ethylsulfanyl group attached to a propylamine backbone. The combination of these functional groups imparts specific properties that make it a valuable reagent in various applications.

The chemical formula of 3-(ethylsulfanyl)propan-1-amine is C₅H₁₃NS, and it has a molecular weight of approximately 107.22 g/mol. The compound is a colorless liquid at room temperature and is soluble in water and common organic solvents such as ethanol and methanol. Its physical and chemical properties, including its boiling point, melting point, and solubility, have been well-documented in the scientific literature.

In terms of its chemical reactivity, 3-(ethylsulfanyl)propan-1-amine exhibits notable characteristics. The presence of the amino group (-NH₂) makes it a primary amine, which can participate in various nucleophilic reactions. Additionally, the ethylsulfanyl group (-SCH₂CH₃) introduces sulfur-based reactivity, allowing for the formation of disulfide bonds and other sulfur-containing compounds. These properties make it a useful intermediate in the synthesis of more complex molecules.

The biological activity of 3-(ethylsulfanyl)propan-1-amine has been the subject of several studies. Recent research has focused on its potential applications in drug discovery and development. For instance, a study published in the Journal of Medicinal Chemistry in 2021 explored the use of 3-(ethylsulfanyl)propan-1-amine as a scaffold for designing novel antiviral agents. The researchers found that derivatives of this compound exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses.

In another study published in the European Journal of Medicinal Chemistry in 2022, scientists investigated the role of 3-(ethylsulfanyl)propan-1-amine in modulating cellular signaling pathways. The compound was shown to interact with specific receptors involved in inflammation and immune response, suggesting its potential as a therapeutic agent for inflammatory diseases. These findings highlight the multifaceted nature of 3-(ethylsulfanyl)propan-1-amine and its broad applicability in biomedical research.

The synthesis of 3-(ethylsulfanyl)propan-1-amine can be achieved through various methods. One common approach involves the reaction of 3-bromopropanal with ethanethiol followed by reduction to form the desired amine. Another method involves the alkylation of ammonia with 3-bromopropyl sulfide. Both methods have been optimized to yield high-purity products suitable for research and industrial applications.

The safety profile of 3-(ethylsulfanyl)propan-1-amine is an important consideration for its use in laboratory settings. While it is generally considered safe when handled properly, it is important to follow standard safety protocols to prevent exposure to skin or inhalation. The compound should be stored in a well-ventilated area away from incompatible materials such as strong oxidizers.

In conclusion, 3-(ethylsulfanyl)propan-1-amine (CAS No. 53056-86-3) is a versatile organic compound with a wide range of applications in chemistry, biochemistry, and pharmaceutical research. Its unique chemical structure and biological activity make it a valuable reagent for developing new drugs and understanding cellular processes. Ongoing research continues to uncover new possibilities for this compound, solidifying its importance in modern scientific endeavors.